Cas no 2229113-24-8 (7-chloro-8-(piperidin-3-yl)quinoline)

• Product Name: 7-chloro-8-(piperidin-3-yl)quinoline
• CAS No: 2229113-24-8
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 5876200
• PubChem ID: 165865475
• Update Time: 2025-10-25

7-chloro-8-(piperidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(piperidin-3-yl)quinoline
• EN300-1994344
• 2229113-24-8

• Inchi： 1S/C14H15ClN2/c15-12-6-5-10-3-2-8-17-14(10)13(12)11-4-1-7-16-9-11/h2-3,5-6,8,11,16H,1,4,7,9H2
• InChI Key： BQAHMFHFHAORPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1CNCCC1

Computed Properties

• Exact Mass: 246.0923762g/mol
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 7-chloro-8-(piperidin-3-yl)quinoline

Introduction to 7-Chloro-8-(Piperidin-3-yl)quinoline (CAS No. 2229113-24-8)

7-Chloro-8-(piperidin-3-yl)quinoline, a compound with the CAS number 2229113-24-8, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The molecular structure of 7-chloro-8-(piperidin-3-yl)quinoline consists of a quinoline ring system substituted with a chlorine atom at the 7-position and a piperidine ring at the 8-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various therapeutic applications.

Recent studies have explored the pharmacological potential of 7-chloro-8-(piperidin-3-yl)quinoline. One notable area of research is its activity against multidrug-resistant bacteria. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including strains resistant to commonly used antibiotics. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 7-chloro-8-(piperidin-3-yl)quinoline has shown promise as an anticancer agent. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival. These findings suggest that 7-chloro-8-(piperidin-3-yl)quinoline could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 7-chloro-8-(piperidin-3-yl)quinoline has also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary studies have indicated that 7-chloro-8-(piperidin-3-yl)quinoline exhibits low toxicity in vitro and in animal models. However, comprehensive safety evaluations, including genotoxicity and chronic toxicity studies, are required before advancing this compound into clinical trials.

In conclusion, 7-chloro-8-(piperidin-3-yl)quinoline (CAS No. 2229113-24-8) is a promising compound with potential applications in both antibacterial and anticancer therapy. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound may pave the way for new therapeutic strategies in the fight against infectious diseases and cancer.